Cas no 111-39-7 (N-(n-Propyl)ethylenediamine)

• Product Name: N-(n-Propyl)ethylenediamine
• CAS No: 111-39-7
• MF: C₅H₁₄N₂
• MW: 102.178061008453
• MDL: MFCD00008172
• CID: 81906
• PubChem ID: 66073
• Update Time: 2025-04-18

N-(n-Propyl)ethylenediamine Chemical and Physical Properties

Names and Identifiers

• N-(n-Propyl)ethylenediamine
• 2-(n-Propylamino)ethylamine
• N'-propylethane-1,2-diamine
• N-Propylethylenediamine
• 2-PROPYLAMINOETHYLAMINE
• Propyl(2-aminoethyl)amine
• N-Propylethane-1,2-diamine
• N-Propyl-1,2-ethanediamine
• Ethylenediamine, N-propyl-
• N1-propylethane-1,2-diaMine
• N-Propylethylenediamine,99%
• 111-39-7
• J-002572
• 2-n-PROPYLAMINOETHYLAMINE
• propylethylenediamine
• UNII-27PM61K8YH
• N-Propylethylenediamine, >=97%
• FT-0629309
• SCHEMBL254034
• EINECS 203-864-9
• AS-18925
• (2-aminoethyl)(propyl)amine
• DTXSID5059400
• 1-propylethylenediamine
• E0777
• N-n-Propylethylenediamine
• 27PM61K8YH
• GEO-02167
• AKOS005257657
• 1,2-Ethanediamine, N-propyl-
• 3-(Ethylenediamino)propyl Silica Gel
• EN300-95070
• A909282
• propyl ethylenediamine
• 1,2-Ethanediamine, N1-propyl-
• NSC 166324
• 3-(2-Aminoethylamino)propyl Silica Gel
• NSC-166324
• MFCD00008172
• NSC166324
• n1-propyl-1,2-ethanediamine
• NS00041411
• ethane, 1-amino-2-propylamino-
• G77308
• 3-[(2-aminoethyl)amino]propyl
• DB-040970
• DTXSID901349157
• 82356-91-0

• MDL： MFCD00008172
• Inchi： 1S/C5H14N2/c1-2-4-7-5-3-6/h7H,2-6H2,1H3
• InChI Key： CFNHVUGPXZUTRR-UHFFFAOYSA-N
• SMILES： N(CCN)CCC
• BRN： 1697232

Computed Properties

• Exact Mass: 102.11600
• Monoisotopic Mass: 102.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 29.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.3
• Topological Polar Surface Area: 38A^2

Experimental Properties

• Density: 0.829 g/mL at 25 °C(lit.)
• Melting Point: -30.89°C (estimate)
• Boiling Point: 147-150 °C(lit.)
• Flash Point: Fahrenheit: 113 ° f
  Celsius: 45 ° c
  
• Refractive Index: n20/D 1.441(lit.)
• PSA: 38.05000
• LogP: 1.03590
• Sensitiveness: Air Sensitive
• Vapor Pressure: 3.4±0.3 mmHg at 25°C

N-(n-Propyl)ethylenediamine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H335
• Warning Statement： P261
• Hazardous Material transportation number：UN 2734 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-37/38
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Packing Group：II
• Risk Phrases：R10; R34
• Packing Group：II
• HazardClass：8 (3)
• PackingGroup：II
• TSCA：T
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines